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Compound of Interest

Compound Name: 3-Nitrobiphenyl-d9

Cat. No.: B1152281 Get Quote

Technical Guide: 3-Nitrobiphenyl-d9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-Nitrobiphenyl-d9, a deuterated

analog of 3-Nitrobiphenyl. This stable isotope-labeled compound is a crucial tool in various

research and analytical applications, particularly in studies involving drug metabolism,

pharmacokinetics, and environmental analysis. Its use as an internal standard in mass

spectrometry-based quantification methods allows for precise and accurate measurements of

the non-deuterated form.

Core Technical Data
The physical and chemical properties of 3-Nitrobiphenyl-d9 are summarized below. Data for

the non-deuterated (unlabeled) compound, 3-Nitrobiphenyl, is also provided for reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1152281?utm_src=pdf-interest
https://www.benchchem.com/product/b1152281?utm_src=pdf-body
https://www.benchchem.com/product/b1152281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1152281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property 3-Nitrobiphenyl-d9
3-Nitrobiphenyl
(Unlabeled)

CAS Number
Not explicitly assigned

(Unlabeled CAS: 2113-58-8)[1]
2113-58-8[2][3]

Molecular Formula C₁₂D₉NO₂[4][5] C₁₂H₉NO₂

Molecular Weight 208.261 g/mol 199.21 g/mol

Accurate Mass 208.12 199.06 g/mol

Synonyms
3-Nitro-1,1'-biphenyl-d9, m-

Nitrobiphenyl-d9
m-Nitrobiphenyl

Physical Form Neat (typically a solid) Yellow needles

Melting Point Not available 58-60 °C

Supplier Information
3-Nitrobiphenyl-d9 is available from specialized chemical suppliers. The primary sources for

this compound are:

Supplier Product Code(s) Additional Information

LGC Standards TRC-N493717

Offers the compound in

various pack sizes (e.g., 5 mg,

50 mg). LGC is a distributor for

Toronto Research Chemicals

(TRC) products.

Toronto Research Chemicals

(TRC)
TRC-N493717

TRC specializes in the

synthesis of complex organic

small molecules for biomedical

research.

Experimental Applications and Protocols
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While specific experimental protocols for 3-Nitrobiphenyl-d9 are not readily available in the

public domain, its primary application is as an internal standard for the quantification of 3-

Nitrobiphenyl. The non-deuterated compound, 3-Nitrobiphenyl, is a known metabolite of

benzene and is studied for its potential toxicity.

General Experimental Workflow for using 3-Nitrobiphenyl-d9 as an Internal Standard:

A typical workflow for using a stable isotope-labeled internal standard like 3-Nitrobiphenyl-d9
in a quantitative analysis (e.g., by LC-MS/MS) would involve the following steps:

Sample Preparation: The biological or environmental sample is extracted to isolate the

analyte of interest (3-Nitrobiphenyl).

Internal Standard Spiking: A known amount of 3-Nitrobiphenyl-d9 is added to the extracted

sample.

Chromatographic Separation: The sample is injected into a liquid chromatograph to separate

the analyte and internal standard from other matrix components.

Mass Spectrometric Detection: The separated compounds are introduced into a mass

spectrometer. The instrument is set to monitor specific mass-to-charge (m/z) transitions for

both 3-Nitrobiphenyl and 3-Nitrobiphenyl-d9.

Quantification: The ratio of the peak area of the analyte to the peak area of the internal

standard is calculated. This ratio is then used to determine the concentration of the analyte in

the original sample by comparing it to a calibration curve prepared with known

concentrations of the analyte and a constant concentration of the internal standard.

Below is a conceptual workflow diagram for this process.
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Experimental Workflow: Quantitative Analysis using a Labeled Internal Standard

Sample Collection (e.g., biological fluid, tissue homogenate)

Extraction of Analytes

Sample Prep

Spiking with 3-Nitrobiphenyl-d9 (Internal Standard)

LC-MS/MS Analysis

Injection

Data Processing and Quantification

Signal Acquisition
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Plausible Metabolic Pathway of 3-Nitrobiphenyl

Phase I Metabolism

Phase II Metabolism

3-Nitrobiphenyl

3-Nitrosobiphenyl

Nitroreduction Step 1

3-Hydroxylaminobiphenyl

Nitroreduction Step 2

3-Aminobiphenyl

Nitroreduction Step 3

Conjugated Metabolites (e.g., glucuronides, sulfates)

Conjugation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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